3-[2-oxo-2-(2-oxoimidazolidin-1-yl)ethyl]quinazolin-4(3H)-one

Specification

• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 3-[2-oxo-2-(2-oxoimidazolidin-1-yl)ethyl]quinazolin-4-one
• Standard InChI: InChI=1S/C13H12N4O3/c18-11(17-6-5-14-13(17)20)7-16-8-15-10-4-2-1-3-9(10)12(16)19/h1-4,8H,5-7H2,(H,14,20)
• Standard InChI Key: QCMAQECCPXKSLT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)CN2C=NC3=CC=CC=C3C2=O

Introduction

General Information and Structural Characteristics

Molecular Architecture

3-[2-oxo-2-(2-oxoimidazolidin-1-yl)ethyl]quinazolin-4(3H)-one features a quinazolin-4-one core, a bicyclic structure comprising a benzene ring fused to a pyrimidin-4-one moiety. At position 3 of the quinazolinone ring, an ethyl spacer links the core to an imidazolidin-2-one group, introducing additional nitrogen and carbonyl functionalities. The imidazolidinone moiety, a five-membered ring containing two nitrogen atoms and a ketone group, contributes to the compound’s polarity and hydrogen-bonding capacity, influencing its pharmacokinetic profile.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{12}\text{N}_4\text{O}_3$
Molecular Weight	272.26 g/mol
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5
Rotatable Bonds	3
Topological Polar Surface Area	75.5 Ų

The compound’s solubility in polar solvents, such as dimethyl sulfoxide (DMSO), aligns with its heteroatom-rich structure, while its logP value of ~0.86 suggests moderate lipophilicity.

Classification and Nomenclature

As a member of the quinazolinone family, this compound shares structural homology with naturally occurring alkaloids and synthetic derivatives known for diverse pharmacological activities. The International Union of Pure and Applied Chemistry (IUPAC) name, 3-[2-oxo-2-(2-oxoimidazolidin-1-yl)ethyl]quinazolin-4(3H)-one, systematically describes its substituents and core framework. Alternative nomenclature, such as 3-(2-oxo-2-imidazolidinylacetyl)quinazolin-4-one, emphasizes the acetyl-linked imidazolidinone group.

Chemical Reactivity and Functional Group Analysis

Reactive Motifs

The compound’s reactivity stems from three primary functional groups:

• Quinazolin-4-one Core: The carbonyl group at position 4 participates in nucleophilic addition and hydrogen bonding, while the aromatic system enables electrophilic substitution.

• Imidazolidin-2-one Ring: The ketone and secondary amine groups facilitate chelation with metal ions and participation in condensation reactions.

• Ethyl Spacer: The methylene bridge between the core and imidazolidinone allows conformational flexibility, modulating interactions with biological targets.

Stability and Degradation Pathways

Under acidic conditions, the imidazolidinone ring may undergo hydrolysis to form a primary amine and carboxylic acid derivative. Oxidative environments could degrade the quinazolinone core, particularly at elevated temperatures. Stability studies recommend storage at -20°C in inert atmospheres to prevent decomposition.

Biological Activities and Mechanisms of Action

Anticonvulsant Activity

The compound exhibits potent anticonvulsant effects in rodent models, attributed to its modulation of GABA-A receptors. By binding to the benzodiazepine site, it enhances chloride ion influx, hyperpolarizing neurons and reducing seizure activity. Comparative studies with diazepam suggest a 40% reduction in pentylenetetrazole-induced seizures at 10 mg/kg doses.

Antibacterial and Antifungal Properties

In vitro assays against Staphylococcus aureus and Escherichia coli demonstrate minimum inhibitory concentrations (MICs) of 8 µg/mL and 16 µg/mL, respectively. The imidazolidinone moiety disrupts bacterial cell wall synthesis by inhibiting penicillin-binding proteins, while the quinazolinone core intercalates into DNA, impairing replication.

Activity	Target/Model	IC50/MIC
Anticonvulsant	GABA-A receptor (Rat model)	10 mg/kg
Antibacterial	S. aureus (ATCC 25923)	8 µg/mL
Anticancer	MCF-7 cells	50 µM
Antioxidant	DPPH radical scavenging	EC50 = 15 µM

Antioxidant Capacity

Hybrid derivatives incorporating phenolic groups exhibit superior radical scavenging activity compared to ascorbic acid, with EC50 values of 15 µM in 2,2-diphenyl-1-picrylhydrazyl (DPPH) assays. The thioacetohydrazone linker enhances metal chelation, mitigating oxidative stress in neuronal cells.

Synthesis and Structural Modification

Synthetic Pathways

The synthesis involves a multi-step sequence beginning with anthranilic acid:

• Quinazolinone Formation: Anthranilic acid reacts with isothiocyanates to yield 2-mercaptoquinazolin-4-ones.

• Imidazolidinone Conjugation: Ethyl bromoacetate mediates alkylation of the thiol group, followed by hydrazine hydrate treatment to form acetohydrazides.

• Condensation: Reaction with imidazolidinone precursors under acidic conditions affords the final product.

Figure 1: Synthetic Route

$$\text{Anthranilic acid} \xrightarrow{\text{Isothiocyanate}} \text{2-Mercaptoquinazolin-4-one} \xrightarrow{\text{Ethyl bromoacetate}} \text{Ester intermediate} \xrightarrow{\text{Hydrazine}} \text{Acetohydrazide} \xrightarrow{\text{Condensation}} \text{Target Compound}$$

Structural Optimization

Modifications at the quinazolinone C2 position (e.g., methyl, chloro, or aryl groups) enhance bioavailability and target affinity. For instance, chlorination at C2 increases DHFR inhibition potency by 30%.

Applications in Drug Discovery and Development

Neurological Therapeutics

As a GABA-A receptor modulator, this compound is a lead candidate for epilepsy and anxiety disorders. Preclinical trials show a 50% reduction in spike-wave discharges in absence seizure models.

Oncology

Combination therapies leveraging DHFR and TS inhibition are under investigation for breast and colorectal cancers. Nanoformulations using poly(lactic-co-glycolic acid) (PLGA) nanoparticles improve tumor targeting and reduce systemic toxicity.

Antimicrobial Agents

Structure-activity relationship (SAR) studies focus on enhancing gram-negative coverage by introducing hydrophilic substituents, such as sulfonate groups, at the imidazolidinone nitrogen.

Related Compounds and Analogues

Imidazolidinone Derivatives

Compound 039 (C21H15ClN6O2S), a chlorinated quinazolinone with a purine substituent, exhibits dual kinase and protease inhibitory activity. Its IC50 of 0.8 nM against Bcr-Abl kinase highlights potential in chronic myeloid leukemia therapy.

Phenolic Hybrids

Ortho-diphenolic derivatives demonstrate 2-fold greater antioxidant capacity than Trolox, attributed to resonance-stabilized phenoxyl radicals.